2-Butyne-1,4-diol
2-Butyne-1,4-diol
1,4-butynediol appears as white to light-brown solid or brownish-yellow aqueous solution. Solid sinks and mixes with water. (USCG, 1999)
But-2-yne-1,4-diol is a butynediol that is but-2-yne substituted by hydroxy groups at positions 1 and 4.
But-2-yne-1,4-diol is a butynediol that is but-2-yne substituted by hydroxy groups at positions 1 and 4.
Brand Name:
Vulcanchem
CAS No.:
110-65-6
VCID:
VC20822461
InChI:
InChI=1S/C4H6O2/c5-3-1-2-4-6/h5-6H,3-4H2
SMILES:
C(C#CCO)O
Molecular Formula:
C4H6O2
OHCH2CCCH2OH
C4H6O2
OHCH2CCCH2OH
C4H6O2
Molecular Weight:
86.09 g/mol
2-Butyne-1,4-diol
CAS No.: 110-65-6
Cat. No.: VC20822461
Molecular Formula: C4H6O2
OHCH2CCCH2OH
C4H6O2
Molecular Weight: 86.09 g/mol
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Specification
| Description | 1,4-butynediol appears as white to light-brown solid or brownish-yellow aqueous solution. Solid sinks and mixes with water. (USCG, 1999) But-2-yne-1,4-diol is a butynediol that is but-2-yne substituted by hydroxy groups at positions 1 and 4. |
|---|---|
| CAS No. | 110-65-6 |
| Molecular Formula | C4H6O2 OHCH2CCCH2OH C4H6O2 |
| Molecular Weight | 86.09 g/mol |
| IUPAC Name | but-2-yne-1,4-diol |
| Standard InChI | InChI=1S/C4H6O2/c5-3-1-2-4-6/h5-6H,3-4H2 |
| Standard InChI Key | DLDJFQGPPSQZKI-UHFFFAOYSA-N |
| Impurities | 0.5% water; 1% butane-1,4-diol |
| SMILES | C(C#CCO)O |
| Canonical SMILES | C(C#CCO)O |
| Boiling Point | 460 °F at 760 mm Hg (USCG, 1999) 238.0 °C 238 °C No boiling point at normal pressure; decomposes at >160 °C |
| Colorform | Plates from benzene and ethyl acetate White, orthorhombic crystals WHITE TO LIGHT YELLOW Yellow scaley solid at 20 °C and 1,013 hPa |
| Flash Point | 263 °F (USCG, 1999) 263 °F (OPEN CUP) 152 °C |
| Melting Point | 50.0 °C 50 °C 58 °C |
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